molecular formula C19H23FN2O4S B2616832 4-ethoxy-3-fluoro-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)benzenesulfonamide CAS No. 1706041-73-7

4-ethoxy-3-fluoro-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)benzenesulfonamide

Cat. No. B2616832
CAS RN: 1706041-73-7
M. Wt: 394.46
InChI Key: ZYROWRHHXTVBDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethoxy-3-fluoro-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)benzenesulfonamide, also known as EFME, is a chemical compound that has been studied extensively in scientific research. EFME is a sulfonamide derivative that has shown promising results in various studies, particularly in the field of cancer research.

Scientific Research Applications

Benzenesulfonamide derivatives have diverse applications in scientific research due to their broad chemical properties. While the specific compound was not directly found, research on related benzenesulfonamide compounds provides insight into potential applications in areas like photodynamic therapy, crystallography, pharmacology, and biochemical analysis.

Photodynamic Therapy Applications

Benzenesulfonamide derivatives have been explored for their potential in photodynamic therapy (PDT) for cancer treatment. For example, new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have shown high singlet oxygen quantum yield, making them promising Type II photosensitizers for PDT in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Crystallography and Structural Analysis

In crystallography, benzenesulfonamide derivatives have been studied to understand supramolecular architectures. Research on compounds like 4-methoxy-N-(4-methylphenyl)benzenesulfonamide reveals how different molecular interactions lead to the formation of complex structures, which can have implications for designing new materials and drugs (Rodrigues et al., 2015).

Pharmacological Significance

Several studies have focused on the pharmacological significance of benzenesulfonamide derivatives. For instance, compounds have been identified for their potential in treating conditions like cerebral vasospasm post-subarachnoid hemorrhage, indicating the versatility of these compounds in developing new therapeutic agents (Zuccarello et al., 1996).

Biochemical and Enzymatic Inhibition Studies

Benzenesulfonamide derivatives are also significant in biochemical studies, particularly as enzyme inhibitors. Research has shown these compounds' effectiveness in inhibiting carbonic anhydrase, suggesting potential for treating various diseases by modulating enzyme activity (Gul et al., 2016).

properties

IUPAC Name

4-ethoxy-3-fluoro-N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23FN2O4S/c1-3-26-19-7-5-15(11-16(19)20)27(24,25)21-12-18(23)14-4-6-17-13(10-14)8-9-22(17)2/h4-7,10-11,18,21,23H,3,8-9,12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZYROWRHHXTVBDO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23FN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethoxy-3-fluoro-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.